3'-Amino-2',3'-dideoxy-5-methylcytidine

Specification

• CAS No.: 87190-81-6
• Molecular Formula: C10H16N4O3
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 4-amino-1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
• Standard InChI: InChI=1S/C10H16N4O3/c1-5-3-14(10(16)13-9(5)12)8-2-6(11)7(4-15)17-8/h3,6-8,15H,2,4,11H2,1H3,(H2,12,13,16)/t6-,7+,8+/m0/s1
• Standard InChI Key: XEBUITLLHBSNAH-XLPZGREQSA-N
• Isomeric SMILES: CC1=CN(C(=O)N=C1N)[C@H]2C[C@@H]([C@H](O2)CO)N
• SMILES: CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)N
• Canonical SMILES: CC1=CN(C(=O)N=C1N)C2CC(C(O2)CO)N

Introduction

3'-Amino-2',3'-dideoxy-5-methylcytidine is a synthetic nucleoside analog with the CAS number 87190-81-6. It is structurally related to cytidine, a naturally occurring nucleoside found in RNA. This compound has been studied for its potential applications in various fields, including pharmaceuticals and molecular biology.

Synthesis and Preparation

The synthesis of 3'-Amino-2',3'-dideoxy-5-methylcytidine typically involves multi-step chemical reactions starting from natural nucleosides. The process includes modifications such as the introduction of an amino group at the 3' position and the removal of hydroxyl groups at the 2' and 3' positions, along with methylation at the 5 position of the cytosine base.

Suppliers and Availability

This compound is available from several suppliers, including BOC Sciences and NewCan Biotech Limited, which offer it for research purposes. Glentham Life Sciences also provides 3'-Amino-2',3'-dideoxy-5-methylcytidine under the product code GN7310.

Research and Development Challenges

One of the challenges in researching nucleoside analogs is the need for comprehensive toxicological and pharmacokinetic studies to ensure safety and efficacy. Additionally, the synthesis of these compounds often requires sophisticated chemical techniques and equipment.